Cas no 1146629-75-5 ({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate)

• Product Name: {4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate
• CAS No: 1146629-75-5
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• MDL: MFCD29060065
• CID: 4555533
• PubChem ID: 57868847
• Update Time: 2025-10-31

{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl pivalate
• [4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl]methyl Pivalate
• {4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate
• (4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl 2,2-dimethylpropanoate
• DTPDTZKIIYSQPO-UHFFFAOYSA-N
• BCP17265
• AK323775
• SY047480
• Propanoic acid, 2,2-dimethyl-, (4-chloro-7H-pyrrolo[2,3-d]pyrimid
• Propanoic acid, 2,2-dimethyl-, (4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl ester
• SCHEMBL1897615
• CS-0037175
• MFCD29060065
• (4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methylpivalate
• 1146629-75-5
• AKOS027327369
• DTXSID501127509
• (4-chloropyrrolo[2,3-d]pyrimidin-7-yl)methyl 2,2-dimethylpropanoate
• DB-214886
• (4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl)methyl 2,2- dimethylpropanoate
• DS-11377
• R10038
• 4-(1H-Pyrazol-4-yl)-7-((2-(trimethylsilyl)ethoxy)methyl-7H-pyrrolo[2,3-d] pyrimidine
• WVB62975

• MDL： MFCD29060065
• Inchi： 1S/C12H14ClN3O2/c1-12(2,3)11(17)18-7-16-5-4-8-9(13)14-6-15-10(8)16/h4-6H,7H2,1-3H3
• InChI Key： DTPDTZKIIYSQPO-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C2=NC=N1)COC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 267.0774544g/mol
• Monoisotopic Mass: 267.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: 2.9

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 390.0±32.0°C at 760 mmHg
• Solubility: Almost insoluble (0.056 g/l) (25 º C),

{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on {4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate

{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1146629-75-5, specifically named as {4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to the pyrrolopyrimidine class of heterocyclic scaffolds, which have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 4-position and a methyl ester group at the 7-position, contribute to its unique chemical properties and reactivity.

In recent years, pyrrolopyrimidines have emerged as pivotal structures in drug discovery, particularly in the development of kinase inhibitors. These molecules exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The< strong>4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl moiety is particularly noteworthy due to its ability to interact with various enzymatic targets. For instance, studies have shown that this scaffold can modulate the activity of protein kinases, which are critical in cell signaling pathways associated with diseases such as cancer and immunological disorders.

The ester functionality in the< strong>methyl 2,2-dimethylpropanoate part of the molecule adds another layer of complexity, influencing both its solubility and metabolic stability. This feature is particularly important in drug design, as it can affect how the compound is absorbed, distributed, metabolized, and excreted (ADME) within the body. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, allowing for more efficient optimization of drug candidates.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrrolopyrimidine derivatives have been extensively studied for their ability to inhibit tyrosine kinases, which are overactive in many types of cancer. The< strong>4-chloro substituent enhances the electrophilicity of the molecule, making it more reactive towards nucleophilic residues on target proteins. This reactivity is crucial for achieving high-affinity binding and effective inhibition. Moreover, preclinical studies have demonstrated that compounds with similar structural motifs can induce apoptosis in cancer cells while sparing healthy tissues.

The< strong>7H-pyrrolo[2,3-d]pyrimidin-7-yl core is particularly interesting because it mimics natural purine bases found in nucleic acids. This structural mimicry allows the compound to interfere with DNA replication and transcription processes in cancer cells. By binding to key enzymes involved in these processes, such as DNA polymerases and topoisomerases, these molecules can disrupt tumor growth and progression. The< strong>methyl 2,2-dimethylpropanoate moiety further stabilizes the molecule against hydrolysis, ensuring prolonged activity within the biological system.

In addition to its oncological potential, this compound has shown promise in treating inflammatory diseases. Kinase inhibitors derived from pyrrolopyrimidine scaffolds have been found to modulate inflammatory pathways by inhibiting key cytokine receptors and signaling molecules. The< strong>4-chloro substituent plays a crucial role here by enhancing binding affinity to these targets. Furthermore, animal models have revealed that such compounds can reduce inflammation-induced tissue damage without significant side effects.

The synthesis of< strong>{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyrimidine core efficiently. The introduction of the< strong>4-chloro group is typically achieved through chlorination reactions using reagents like phosphorus oxychloride (POCl₃). The final esterification step is carried out using acetic anhydride or thionyl chloride (SOCl₂), ensuring high yield and purity.

The pharmacokinetic properties of this compound are another area of active research. Studies have shown that optimizing the ester group can significantly improve oral bioavailability while minimizing toxicity. For instance, replacing simple esters with more stable analogs has been found to enhance metabolic stability and prolong systemic exposure. These findings are crucial for translating preclinical successes into clinical efficacy.

The development of novel drug candidates often involves a careful balance between potency and selectivity.< strong>{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2,2-dimethylpropanoate, with its unique structural features, offers a promising platform for achieving this balance. By fine-tuning substituents such as the< strong>4-chloro group or exploring different ester functionalities, researchers can modulate binding affinity and selectivity against various targets. This flexibility makes it an attractive scaffold for further medicinal chemistry investigations.

In conclusion,< strong>{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-7-yl}methyl 2，２ dimethylpropanoate (CAS no: 11466２9－75－5)